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Compound of Interest

Compound Name:

N-Methyl-1-

naphthalenemethylamine

hydrochloride

Cat. No.: B116682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-1-naphthalenemethylamine hydrochloride is a key chemical intermediate primarily

utilized in the synthesis of various pharmaceutical compounds. Its principle application lies in

the production of allylamine antifungal agents. Furthermore, it serves as a reagent in analytical

chemistry for environmental and industrial hygiene monitoring.

Physicochemical and Identification Data
A summary of the key quantitative and identifying information for N-Methyl-1-
naphthalenemethylamine hydrochloride is provided in the table below.
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Property Value Reference

CAS Number 65473-13-4 [1][2]

Molecular Formula C₁₂H₁₄ClN [2]

Molecular Weight 207.70 g/mol [3]

Melting Point 191-193 °C (lit.) [1]

Appearance
White to cream powder or

crystalline powder
[4]

Purity ≥98%

Synonyms

Terbinafine BP Impurity A,

Terbinafine USP Related

Compound A

[1][3]

Primary Applications
Intermediate in Antifungal Drug Synthesis: N-Methyl-1-naphthalenemethylamine
hydrochloride is a crucial building block in the synthesis of antifungal drugs such as

Terbinafine and Butenafine.[1][5] These drugs are effective against a wide range of

pathogenic fungi by inhibiting the enzyme squalene epoxidase, which is essential for

ergosterol synthesis in fungal cell membranes.

Reagent for Isocyanate Detection: This compound is utilized as a reagent for the

determination of isocyanates in the air, which can be monitored using UV or fluorescence

detection methods.

Experimental Protocol: Synthesis of N-Methyl-1-
naphthalenemethylamine hydrochloride
The following protocol describes a common method for the synthesis of N-Methyl-1-
naphthalenemethylamine hydrochloride, which is a precursor for more complex molecules

like Terbinafine.[6]

Materials:
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1-(Chloromethyl)naphthalene

Methylamine

Base (e.g., potassium carbonate)

Phase transfer catalyst (e.g., tetrabutylammonium bromide)

Solvent (e.g., acetone)

Source of HCl (e.g., hydrochloric acid in isopropanol)

Reaction vessel with stirring and temperature control

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 1-(Chloromethyl)naphthalene in an

appropriate solvent.

Addition of Methylamine: Add methylamine to the reaction mixture. This step is often

performed at a controlled temperature to manage the exothermic reaction.

Addition of Base and Catalyst: Introduce a base and a phase transfer catalyst to the mixture.

[6] The reaction is then stirred for several hours to ensure completion.

Work-up: After the reaction is complete, the mixture is typically washed with water to remove

any inorganic salts. The organic layer is then separated.

Solvent Removal: The solvent is removed from the organic layer using a rotary evaporator to

yield crude N-Methyl-1-naphthalenemethylamine.
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Salt Formation: The crude product is dissolved in a solvent like acetone.[6] A source of HCl is

then added to precipitate N-Methyl-1-naphthalenemethylamine hydrochloride.

Isolation and Drying: The precipitated solid is collected by filtration, washed with a cold

solvent to remove impurities, and then dried under vacuum to yield the final product.

Synthetic Pathway Overview
The following diagram illustrates the synthetic route from 1-(Chloromethyl)naphthalene to N-
Methyl-1-naphthalenemethylamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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